N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(dimethylamino)-2-thiophen-2-ylethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C15H19N3O2S2/c1-18(2)12(13-6-4-8-22-13)10-17-15(20)14(19)16-9-11-5-3-7-21-11/h3-8,12H,9-10H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key: ZEZRQIHCQHSJSX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NCC1=CC=CS1)C2=CC=CS2
• Molecular Formula: C15H19N3O2S2
• Molecular Weight: 337.5 g/mol
• CAS No.: 941870-71-9

Description

N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C15H19N3O2S2 and its molecular weight is 337.46. The purity is usually 95%.
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Scientific Research Applications

Copper-Catalyzed Coupling Reactions

One pertinent application of similar compounds involves copper-catalyzed coupling reactions. For instance, a study by De, Yin, and Ma (2017) found that Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide acts as an effective catalyst system for Goldberg amidation with less reactive (hetero)aryl chlorides. This process demonstrates the potential of thiophen-2-ylmethyl related compounds in facilitating coupling reactions that are pivotal in synthesizing various organic compounds, hinting at the broader utility of similar chemicals in organic synthesis and potentially in the development of pharmaceuticals and materials (De et al., 2017).

Neurokinin-1 Receptor Antagonism

Another study by Harrison et al. (2001) on an orally active, water-soluble neurokinin-1 receptor antagonist showcases the application of complex molecules with dimethylaminoethyl components in developing pharmaceutical agents. While the studied compound is not the same as "N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide," it illustrates how structurally complex molecules can serve crucial roles in medical research, particularly in targeting specific receptors for therapeutic purposes (Harrison et al., 2001).

Synthesis and Chemical Transformations

The study of chemical synthesis and transformations of related compounds offers insights into the scientific applications of "this compound." For example, research on the synthesis and reactions of diethyl 4-oxo-4H-pyran-2,5- dicarboxylate, which involves reactions with ethyl 2-(dimethylamino)methylene-3-oxobutanoate, highlights the chemical versatility of similar molecules. Such studies can be foundational in developing new chemical entities with potential applications in drug design, materials science, and catalysis (Obydennov et al., 2013).